3-Amino-1-phenylpropan-1-ol

• IUPAC Name: 3-amino-1-phenylpropan-1-ol
• InChI: InChI=1S/C9H13NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7,10H2
• InChI Key: PHIYHIOQVWTXII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCN)O
• Molecular Formula: C9H13NO
• DSSTOX Substance ID: DTXSID80964752
• Molecular Weight: 151.21 g/mol
• CAS RN: 5053-63-4

Description

3-Amino-1-phenylpropan-1-ol is a compound with the empirical formula C9H13NO and a molecular weight of 151.21. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string for 3-Amino-1-phenylpropan-1-ol is NCCC(O)c1ccccc1. This indicates that the molecule consists of a phenyl group (c1ccccc1) attached to a three-carbon chain with an amino group (N) and a hydroxyl group (O).

Physical And Chemical Properties Analysis

3-Amino-1-phenylpropan-1-ol is an oil at room temperature. It has a melting point of 60-62 degrees Celsius.

Scientific Research Applications

. Dapoxetine is a medication used to treat premature ejaculation in men.

. It’s available from several scientific chemical suppliers, indicating its use in various chemical reactions and processes.

. Enantioselective synthesis, also called asymmetric synthesis, is a form of chemical synthesis that is aimed at preparing a compound in high enantiomeric excess.

. Hydrogenation is a chemical reaction between molecular hydrogen (H2) and another compound or element, usually in the presence of a catalyst.

Safety and Hazards

3-Amino-1-phenylpropan-1-ol is classified as a skin corrosive and serious eye irritant. It is harmful if swallowed and causes severe skin burns and eye damage. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, avoiding contact with skin and eyes, and wearing protective clothing.

Mechanism of Action

Target of Action

It is known to be a useful intermediate in the synthesis of dapoxetine , which is a selective serotonin reuptake inhibitor (SSRI) used to treat premature ejaculation

Mode of Action

As an intermediate in the synthesis of dapoxetine , it may contribute to the inhibition of serotonin reuptake, leading to an increase in serotonin’s action at pre- and postsynaptic receptors.

Biochemical Pathways

Given its role in the synthesis of dapoxetine , it might be involved in the serotonin signaling pathway. Serotonin is a key neurotransmitter that regulates mood, appetite, and sleep, among other functions.

Pharmacokinetics

Its solubility in chloroform, DMSO, and methanol is reported to be slight , which could influence its absorption and distribution in the body

Result of Action

As an intermediate in the synthesis of dapoxetine , it may contribute to the prolongation of the intravaginal ejaculatory latency time (IELT) by inhibiting serotonin reuptake.

Action Environment

The action of 3-Amino-1-phenylpropan-1-ol can be influenced by various environmental factors. For instance, its stability may be affected by temperature, as it is recommended to be stored under inert gas at 2–8 °C . Additionally, its efficacy could be influenced by the pH of the environment, the presence of other substances, and individual physiological differences.

Synthesis routes and methods I

Procedure details

A mixture of 3-phenyl-3-hydroxypropylmethanesulfonate (1.71 g, Gao, et al., J. Org. Chem., 1988, 53, 4081), tetrahydrofuran (10 mL) and 28% ammonium hydroxide (30 mL) was heated in a bomb at 65° C. for 16 hours. After cooling, the volatiles were eliminated to leave the aqueous solution which was extracted with ether. The aqueous layer was concentrated under reduced pressure, azeotroped twice with anhydrous acetonitrile and dried under vacuum to give 3-amino-1-phenyl-1-propanol (1.04 g) as a white solid: mp 92-94° C., Rf=0.1 (silica, methanol/ethyl acetate 1/1).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred suspension of LAH (20 g, 517 mmol) in dry THF (500 mL) was added a solution of 3-oxo-3-phenylpropanenitrile (30 g, 207 mmol) in dry THF (300 mL) drop-wise at 0° C. under nitrogen atmosphere. The mixture was warmed to 25° C. and then heated at 70° C. for 2 hours. After cooling to 0° C., a saturated solution of sodium hydroxide was added drop-wise and extracted with dichloromethane (200 mL). The organic solution was dried over anhydrous sodium sulfate and concentrated to dryness. The residue was purified by column chromatography (methanol:dichloromethane, 1:10) to afford crude 3-amino-1-phenyl-propan-1-ol. (Yield 30 g). LC-MS: [M+H]+ 152.